Cas no 89023-08-5 (2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• CAS No: 89023-08-5
• MF: C₂₅H₃₁NO₅
• MW: 425.51734
• CID: 615599
• PubChem ID: 4661627

2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(decyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• (4-nitrophenyl) 3-(4-decoxyphenyl)prop-2-enoate
• DTXSID90405343
• 89023-08-5

• Inchi： InChI=1S/C25H31NO5/c1-2-3-4-5-6-7-8-9-20-30-23-15-10-21(11-16-23)12-19-25(27)31-24-17-13-22(14-18-24)26(28)29/h10-19H,2-9,20H2,1H3
• InChI Key： VVTRPAHCLLXCIK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 425.22022309g/mol
• Monoisotopic Mass: 425.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 8.1